Cas no 33074-98-5 ( )

  structure
  structure
Product Name: 
CAS No:33074-98-5
MF:C17H24N4O6S2
MW:444.525661468506
CID:917572
PubChem ID:321000
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(acetyloxymethyl)-7-[[2-(N,N'-diethylcarbamimidoyl)sulfanylacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • (6R)-3-acetoxymethyl-7t-[2-(N,N'-diethyl-carbamimidoylsulfanyl)-acetylamino]-8-oxo-(6rH)-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • AC1L83EP
    • NSC270292
    • DTXSID00313445
    • NSC-270292
    • 33074-98-5
    •  
    • Inchi: 1S/C17H24N4O6S2/c1-4-18-17(19-5-2)29-8-11(23)20-12-14(24)21-13(16(25)26)10(6-27-9(3)22)7-28-15(12)21/h12,15H,4-8H2,1-3H3,(H,18,19)(H,20,23)(H,25,26)
    • InChI Key: QGIQVDXCNNPRCE-UHFFFAOYSA-N
    • SMILES: S1CC(COC(C)=O)=C(C(=O)O)N2C(C(C12)NC(CS/C(=N/CC)/NCC)=O)=O

Computed Properties

  • Exact Mass: 444.11392
  • Monoisotopic Mass: 444.11372685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 188Ų

Experimental Properties

  • PSA: 137.4
  • LogP: 0.72640

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